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Compound of Interest

Compound Name:
7-(Carboxymethoxy)-4-

methylcoumarin

Cat. No.: B1360361 Get Quote

An In-depth Technical Guide to 7-(Carboxymethoxy)-4-methylcoumarin

Introduction
7-(Carboxymethoxy)-4-methylcoumarin, also known as 2-((4-Methyl-2-oxo-2H-chromen-7-

yl)oxy)acetic acid, is a derivative of coumarin, a class of natural compounds known for their

significant pharmacological activities.[1] This particular derivative possesses a carboxymethoxy

group at the 7-position and a methyl group at the 4-position of the coumarin scaffold. These

substitutions make it a valuable building block in the synthesis of more complex molecules and

a useful tool in various research applications, including as a fluorescent label and in the

preparation of photosensitive polymers.[2][3] This guide provides a comprehensive overview of

its chemical properties, synthesis, and key applications for researchers and professionals in

drug development.

Chemical and Physical Properties
The fundamental chemical and physical properties of 7-(Carboxymethoxy)-4-
methylcoumarin are summarized below. This data is essential for its handling,

characterization, and application in experimental settings.
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Property Value References

Molecular Formula C₁₂H₁₀O₅ [2][4]

Molecular Weight 234.20 g/mol [5]

Monoisotopic Mass 234.05283 Da [6]

CAS Number 64700-15-8 [2][4]

Appearance Solid Powder [7]

Melting Point 206-208 °C [2]

Synonyms

2-(4-Methyl-2-oxochromen-7-

yl)oxyacetic acid, [(4-Methyl-2-

oxo-2H-chromen-7-

yl)oxy]acetic acid

[4][5]

Synthesis of 7-(Carboxymethoxy)-4-methylcoumarin
The synthesis of 7-(Carboxymethoxy)-4-methylcoumarin is typically achieved in a two-step

process. The first step involves the synthesis of its precursor, 7-hydroxy-4-methylcoumarin, via

the Pechmann condensation. This is followed by an etherification reaction to introduce the

carboxymethoxy group.

Step 1: Synthesis of 7-Hydroxy-4-methylcoumarin via
Pechmann Condensation
The Pechmann reaction is a classic method for synthesizing coumarins from a phenol and a β-

ketoester in the presence of an acid catalyst.[8][9]

Experimental Protocol:

Reactants: A mixture of resorcinol (1 equivalent) and ethyl acetoacetate (1.1 equivalents) is

prepared.[8]

Catalyst: An acid catalyst, such as concentrated sulfuric acid, polyphosphoric acid, or a solid

acid catalyst like Amberlyst-15, is added to the reaction mixture.[8][9][10]
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Reaction Conditions: The mixture is stirred and heated in an oil bath, typically at a

temperature ranging from 75°C to 110°C.[8][10] The reaction progress is monitored using

thin-layer chromatography (TLC).[8]

Work-up: Upon completion, the reaction mixture is poured into ice-cold water to precipitate

the product.[10]

Purification: The resulting solid, 7-hydroxy-4-methylcoumarin, is collected by suction

filtration, washed with cold water, and can be further purified by recrystallization from

ethanol.[10]

Step 2: Etherification to Yield 7-(Carboxymethoxy)-4-
methylcoumarin
The hydroxyl group of 7-hydroxy-4-methylcoumarin is then reacted with a haloacetic acid (e.g.,

chloroacetic acid or bromoacetic acid) in the presence of a base to form the carboxymethoxy

ether.

Experimental Protocol:

Reactants: 7-hydroxy-4-methylcoumarin is dissolved in a suitable solvent, such as acetone

or ethanol.

Base Addition: A base, such as sodium hydroxide or potassium carbonate, is added to the

solution to deprotonate the hydroxyl group, forming a phenoxide ion.

Alkylation: An aqueous solution of a haloacetic acid salt (e.g., sodium chloroacetate) is

added to the reaction mixture. The mixture is then refluxed for several hours.

Acidification: After cooling, the reaction mixture is acidified with a dilute mineral acid (e.g.,

HCl) to precipitate the product.

Purification: The crude 7-(Carboxymethoxy)-4-methylcoumarin is collected by filtration,

washed with water, and can be purified by recrystallization.
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Step 1: Pechmann Condensation

Step 2: Williamson Ether Synthesis

Resorcinol

7-Hydroxy-4-methylcoumarin  Acid Catalyst
(e.g., H₂SO₄)

Ethyl Acetoacetate

7-Hydroxy-4-methylcoumarin

7-(Carboxymethoxy)-4-methylcoumarin  Base
(e.g., NaOH)

Haloacetic Acid
(e.g., ClCH₂COOH)

Click to download full resolution via product page

Caption: Synthesis pathway of 7-(Carboxymethoxy)-4-methylcoumarin.

Applications in Research and Development
7-(Carboxymethoxy)-4-methylcoumarin and its derivatives have found applications in

various scientific fields due to their chemical and photophysical properties.

Fluorescent Labeling: Coumarin derivatives are known for their fluorescent properties. 7-

Methoxy-4-methylcoumarin, a related compound, is used as a fluorescent label.[3] The

carboxymethoxy group in 7-(Carboxymethoxy)-4-methylcoumarin provides a reactive

handle for conjugation to biomolecules, enabling their use as fluorescent probes in enzyme

assays and bioimaging.[7]

Chemical Synthesis: It serves as an intermediate in the synthesis of more complex

molecules. For instance, it has been used in the preparation of photosensitive polymers and

3-chloro-7-[(chlorocarbonyl)methoxy]-4-methylcoumarin.[2]

Biological Activity Studies: Coumarins, as a class, exhibit a wide range of biological activities,

including anticancer, anti-inflammatory, and antimicrobial properties.[1][11][12] Derivatives of

4-methylcoumarin have been synthesized and evaluated for their cytotoxic effects against

various human cancer cell lines.[1] The structural backbone of 7-(Carboxymethoxy)-4-
methylcoumarin makes it a candidate for derivatization and investigation in drug discovery

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1360361?utm_src=pdf-body-img
https://www.benchchem.com/product/b1360361?utm_src=pdf-body
https://www.benchchem.com/product/b1360361?utm_src=pdf-body
https://www.scbt.com/p/7-methoxy-4-methylcoumarin-2555-28-4
https://www.benchchem.com/product/b1360361?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Preparation_of_a_Standard_Curve_for_Free_7_Amino_4_methylcoumarin_AMC.pdf
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB9689837.htm
https://pubmed.ncbi.nlm.nih.gov/26017566/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10096152/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9413576/
https://pubmed.ncbi.nlm.nih.gov/26017566/
https://www.benchchem.com/product/b1360361?utm_src=pdf-body
https://www.benchchem.com/product/b1360361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


programs. For example, a related compound, 7-ethoxy-4-methylcoumarin, has been

identified as a dopamine D2 receptor agonist with potential applications in treating

Parkinson's disease.[13]

Conclusion
7-(Carboxymethoxy)-4-methylcoumarin is a versatile chemical compound with well-defined

properties. Its synthesis, primarily through the Pechmann condensation followed by

etherification, is a well-established process. The presence of the carboxylic acid functional

group, combined with the inherent properties of the coumarin core, makes it a valuable tool for

researchers in medicinal chemistry, materials science, and biochemistry. Its application as a

fluorescent tag and as a precursor for synthesizing biologically active molecules underscores

its importance in modern scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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